Cas no 1270320-57-4 (2-amino-2-(2-chloro-5-fluorophenyl)acetic acid)

• Product Name: 2-amino-2-(2-chloro-5-fluorophenyl)acetic acid
• CAS No: 1270320-57-4
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 5695108
• PubChem ID: 77128015
• Update Time: 2025-05-21

2-amino-2-(2-chloro-5-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1983940
• 1270320-57-4
• 2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETICACIDHCL
• 2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL
• 2-amino-2-(2-chloro-5-fluorophenyl)acetic acid

• Inchi： 1S/C8H7ClFNO2/c9-6-2-1-4(10)3-5(6)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)
• InChI Key： FXMRKRQYYDWSHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C(=O)O)N)F

Computed Properties

• Exact Mass: 203.0149343g/mol
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-(2-chloro-5-fluorophenyl)acetic acid

Comprehensive Overview of 2-amino-2-(2-chloro-5-fluorophenyl)acetic acid (CAS No. 1270320-57-4)

2-amino-2-(2-chloro-5-fluorophenyl)acetic acid (CAS No. 1270320-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino acid structure and halogen-substituted phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₈H₇ClFNO₂, highlights the presence of both chloro and fluoro substituents, which are pivotal for modulating electronic and steric properties in drug design. Researchers frequently explore its applications in peptide mimetics and small-molecule inhibitors, aligning with the growing demand for targeted therapies in oncology and neurology.

The compound’s chiral center at the alpha-carbon adjacent to the amino group makes it a valuable building block for enantioselective synthesis. This feature is particularly relevant in the context of green chemistry, where asymmetric catalysis and sustainable methodologies dominate current trends. Laboratories often employ 2-amino-2-(2-chloro-5-fluorophenyl)acetic acid to develop protease inhibitors or enzyme modulators, addressing global health challenges such as antiviral and antibacterial resistance. Its meta-fluoro and ortho-chloro substitutions further enhance binding affinity to biological targets, a topic frequently queried in AI-driven drug discovery platforms.

From a synthetic perspective, the compound’s carboxylic acid functionality allows for versatile derivatization, including amide coupling or esterification. This adaptability resonates with industrial queries on high-yield scalable processes and cost-effective intermediates. Analytical techniques like HPLC and NMR are essential for purity assessment, as impurities can impact downstream applications in preclinical studies. Notably, the rise of machine learning in cheminformatics has spurred interest in predicting the physicochemical properties of such derivatives, with logP and pKa being common search terms among chemists.

Environmental and regulatory considerations also shape the discourse around 1270320-57-4. While not classified as hazardous, its halogenated structure necessitates adherence to REACH and GMP guidelines during handling. The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis are frequently discussed in forums focused on lab automation. Additionally, its role in bioconjugation strategies—such as antibody-drug conjugates (ADCs)—aligns with the surge in precision medicine research.

In summary, 2-amino-2-(2-chloro-5-fluorophenyl)acetic acid exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its relevance spans medicinal chemistry, material science, and catalysis, making it a staple in R&D databases. As the scientific community prioritizes fragment-based drug design and computational modeling, this compound’s utility is poised to expand, reflecting broader trends in personalized therapeutics and sustainable synthesis.